Cas no 2229426-08-6 (5-(but-3-yn-2-yl)pyrimidine)

• Product Name: 5-(but-3-yn-2-yl)pyrimidine
• CAS No: 2229426-08-6
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 5810906
• PubChem ID: 165611446
• Update Time: 2025-05-20

5-(but-3-yn-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-2-yl)pyrimidine
• 2229426-08-6
• EN300-1751002

• Inchi： 1S/C8H8N2/c1-3-7(2)8-4-9-6-10-5-8/h1,4-7H,2H3
• InChI Key： QRFNTQNQGWTMSV-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C=1)C(C#C)C

Computed Properties

• Exact Mass: 132.068748264g/mol
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-(but-3-yn-2-yl)pyrimidine

Introduction to 5-(but-3-yn-2-yl)pyrimidine (CAS No. 2229426-08-6)

5-(but-3-yn-2-yl)pyrimidine, with the CAS number 2229426-08-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyrimidines, which are six-membered heterocyclic aromatic compounds containing two nitrogen atoms at the 1 and 3 positions. The presence of a but-3-yn-2-yl substituent at the 5-position imparts distinctive properties to this molecule, making it an intriguing subject for both academic research and industrial development.

The chemical structure of 5-(but-3-yn-2-yl)pyrimidine consists of a pyrimidine ring with a butynyl group attached at the 5-position. The butynyl group, specifically but-3-yn-2-yl, is characterized by a triple bond between the third and fourth carbon atoms, which can participate in various chemical reactions, such as click chemistry and polymerization processes. This structural feature makes 5-(but-3-yn-2-yl)pyrimidine an attractive building block for the synthesis of more complex molecules and functional materials.

In the realm of medicinal chemistry, 5-(but-3-yn-2-yl)pyrimidine has shown promise as a lead compound for the development of novel drugs. Pyrimidines are well-known for their biological activities, including antiviral, antibacterial, and anticancer properties. The introduction of the butynyl group can enhance these activities by altering the molecular conformation and improving pharmacokinetic properties. Recent studies have explored the use of 5-(but-3-yn-2-yl)pyrimidine derivatives in targeting specific enzymes and receptors involved in various diseases.

One notable application of 5-(but-3-yn-2-yl)pyrimidine is in the field of nucleoside analogs. Nucleoside analogs are synthetic compounds that mimic natural nucleosides and can interfere with DNA or RNA synthesis, making them valuable tools in antiviral and anticancer therapies. The butynyl substituent can be used to modify the nucleoside structure, potentially enhancing its therapeutic efficacy and reducing side effects. For example, researchers have synthesized 5-(but-3-yn-2-yl)pyrimidine-based nucleoside analogs that exhibit potent antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

Beyond medicinal applications, 5-(but-3-yinl)-pyrimidine has also found utility in materials science. The presence of the triple bond in the butynyl group allows for efficient cross-linking reactions, which can be exploited to create robust polymeric materials with tailored properties. These materials have potential applications in areas such as drug delivery systems, sensors, and coatings. For instance, researchers have developed hydrogels incorporating 5-(but-yinl)-pyrimidine-based monomers that exhibit excellent biocompatibility and mechanical strength.

The synthesis of 5-(but-yinl)-pyrimidine typically involves multistep procedures that ensure high purity and yield. One common approach is to start with commercially available pyrimidine derivatives and introduce the butynyl group through a series of functional group transformations. These transformations may include halogenation, metal-catalyzed coupling reactions, and deprotection steps. The choice of synthetic route depends on factors such as substrate availability, reaction conditions, and desired product purity.

In terms of analytical characterization, various techniques are employed to confirm the identity and purity of 5-(but-yinl)-pyrimidine. High-performance liquid chromatography (HPLC), gas chromatography (GC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used methods. These techniques provide detailed information about the molecular structure, functional groups, and impurities present in the compound.

The safety profile of 5-(but-yinl)-pyrimidine is an important consideration for both research and industrial applications. While no specific toxicity data are available for this compound, general safety guidelines for handling pyrimidines should be followed to ensure laboratory safety. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound. Additionally, appropriate ventilation should be maintained to prevent inhalation exposure.

In conclusion, 5-(but-yinl)-pyrimidine (CAS No. 2229426-08-6)